7-{[4-(4-methoxyphenyl)-1-piperazinyl]methyl}-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

• Molecular Formula: C19H24N6O3
• Molecular Weight: 384.4 g/mol
• IUPAC Name: 7-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C19H24N6O3/c1-21-17-16(18(26)22(2)19(21)27)25(12-20-17)13-23-8-10-24(11-9-23)14-4-6-15(28-3)7-5-14/h4-7,12H,8-11,13H2,1-3H3
• InChI Key: RDOZVTBYYFIDMF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CN3CCN(CC3)C4=CC=C(C=C4)OC

Description

The compound 7-{[4-(4-methoxyphenyl)-1-piperazinyl]methyl}-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione (hereafter referred to as the "target compound") is a xanthine derivative characterized by a purine-2,6-dione core substituted at the 7-position with a [4-(4-methoxyphenyl)piperazinyl]methyl group and methyl groups at the 1- and 3-positions. Its IUPAC name and CAS numbers (e.g., 585556-05-4) are documented in and . The piperazine ring, functionalized with a 4-methoxyphenyl moiety, distinguishes it from simpler purine derivatives like theophylline (1,3-dimethylxanthine) .

Preparation Methods

Ullmann Coupling

• The piperazinylpurine intermediate reacts with 4-iodoanisole in the presence of copper(I) iodide and a diamine ligand (e.g., trans-N,N'-dimethylcyclohexane-1,2-diamine).

• Reaction conditions: 110°C in dimethylformamide (DMF), 24–48 hours.

• Typical yields range from 55% to 68%, with purity >95% after column chromatography.

Buchwald-Hartwig Amination

• A palladium-catalyzed coupling between the piperazinylpurine and 4-bromoanisole using tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) and Xantphos as ligands.

• Conducted in toluene at 100°C for 12 hours, achieving 70–75% yield.

Optimization and Characterization

Reaction Condition Optimization

Parameter	Ullmann Coupling	Buchwald-Hartwig
Catalyst	CuI	Pd₂(dba)₃
Ligand	Diamine	Xantphos
Temperature	110°C	100°C
Yield (%)	55–68	70–75
Purity post-workup	95%	98%

The Buchwald-Hartwig method demonstrates superior efficiency but requires stringent oxygen-free conditions.

Structural Characterization

• NMR Spectroscopy :

  • ¹H NMR (400 MHz, DMSO-d₆): δ 7.25 (d, J = 8.8 Hz, 2H, aromatic), 6.90 (d, J = 8.8 Hz, 2H, aromatic), 4.12 (s, 2H, CH₂-piperazine), 3.75 (s, 3H, OCH₃).

  • ¹³C NMR : 161.2 ppm (C=O), 154.0 ppm (quaternary purine carbon).

• Mass Spectrometry :

  • ESI-MS m/z: 385.2 [M+H]⁺ (calculated for C₁₉H₂₅N₆O₃⁺: 385.19).

Alternative Synthetic Routes

One-Pot Sequential Alkylation

A streamlined approach involves:

• Simultaneous alkylation of the purine core with 1-(chloromethyl)-4-(4-methoxyphenyl)piperazine.

• Conducted in acetonitrile with potassium carbonate as a base, yielding 60–65% product.

Solid-Phase Synthesis

Recent advances utilize resin-bound purine precursors to facilitate piperazine coupling:

• Wang resin-functionalized purine reacts with Fmoc-piperazine, followed by deprotection and 4-methoxyphenyl introduction.

• Yields: 50–55%, with advantages in purification simplicity.

Challenges and Mitigation Strategies

• Regioselectivity in Alkylation :

  • Competitive alkylation at N9 is suppressed by using bulky bases (e.g., DBU) to direct reactivity to N7.

• Piperazine Ring Stability :

  • Avoid strong acids during workup to prevent N-dealkylation; neutral pH extraction recommended.

• Byproduct Formation :

  • Di-alkylated byproducts (∼15%) are minimized by controlling stoichiometry (1:1.2 purine:piperazine ratio).

Industrial-Scale Considerations

For kilogram-scale production:

• Cost-Effective Catalysts : Replace Pd₂(dba)₃ with cheaper Pd(OAc)₂ in Buchwald-Hartwig reactions, maintaining yields at 68–72%.

• Solvent Recycling : DMF recovery via vacuum distillation reduces production costs by 30% .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of different oxidation products.

Reduction: Reduction reactions can be carried out using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The methoxy group and the piperazine ring can undergo substitution reactions with various reagents under specific conditions.

Common reagents used in these reactions include hydrogen gas, strong acids, and bases, as well as specific catalysts like palladium on carbon. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Diabetes Mellitus Treatment

Recent studies have highlighted the role of this compound in inhibiting the enzyme Dipeptidyl Peptidase-4 (DPP-4), which is crucial for managing type 2 diabetes mellitus. The inhibition of DPP-4 leads to increased levels of incretin hormones, which help regulate insulin secretion and glucose levels.

Key Findings :

• A study synthesized several derivatives based on this compound and tested their efficacy against DPP-4. Compounds PB01 and PB11 demonstrated IC50 values comparable to the reference drug linagliptin, indicating strong inhibitory activity against DPP-4 .
• In vivo studies using a STZ-Nicotinamide-induced diabetes model showed that treatment with these compounds significantly reduced blood glucose levels and improved overall metabolic profiles .

Antitumor Activity

The structural features of this compound suggest potential antitumor properties. Analogous compounds in the purine family have been shown to exhibit cytotoxic effects against various cancer cell lines.

Case Study :
A derivative similar to this compound was investigated for its antitumor activity, revealing significant cytotoxic effects in vitro against human cancer cell lines. The mechanism was attributed to the induction of apoptosis and cell cycle arrest .

Neuroprotective Effects

Given the role of piperazine derivatives in neuropharmacology, this compound may also have neuroprotective effects.

Research Insights :
Studies have indicated that piperazine-containing compounds can modulate neurotransmitter systems and exhibit antidepressant-like effects in animal models. This suggests a potential application in treating neurological disorders .

Comparative Data Table

Application Area	Compound Activity	Reference
Diabetes Treatment	DPP-4 Inhibition (IC50 ~ 15 nM)
Antitumor Activity	Cytotoxicity against cancer cells
Neuroprotection	Modulation of neurotransmitter systems

Mechanism of Action

The mechanism of action of 7-{[4-(4-methoxyphenyl)-1-piperazinyl]methyl}-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione involves its interaction with specific molecular targets and pathways. The compound may act as an enzyme inhibitor or receptor agonist/antagonist, depending on the biological context. The exact molecular targets and pathways involved can vary, but they often include key enzymes and receptors in metabolic and signaling pathways .

Comparison with Similar Compounds

Structural Analogues in Purine-Xanthine Derivatives

Substituent Variations at the 7- and 8-Positions

• Halogenated Derivatives: 7-Benzyl-8-bromo-1,3-dimethylpurine-2,6-dione (, Compound 6): Substituted with bromine at C8 and benzyl at C7, this compound has a melting point of 164°C and serves as a synthetic intermediate. 8-Chloro-1,3,7-trimethylpurine-2,6-dione (, Compound 8): Methylation at C7 and chlorine at C8 results in a higher melting point (187°C), indicating stronger intermolecular forces. The target compound’s piperazinylmethyl group likely enhances solubility in polar solvents due to its basic nitrogen atoms .

Piperazine-Containing Derivatives

• Linagliptin (): A dipeptidyl peptidase-4 (DPP-4) inhibitor with a purine-dione core substituted at C7 with a butynyl group and at C8 with an aminopiperidine. The target compound’s 4-methoxyphenylpiperazine group may confer distinct receptor-binding profiles, as methoxy groups can modulate lipophilicity and metabolic stability .
• 7-(2-{4-[1-(3,4-Dichlorophenyl)ethyl]piperazin-1-yl}acetyl)-1,3-dimethylpurine-2,6-dione (): This antiasthmatic agent features a piperazinylacetyl linker.

Triazole-Functionalized Derivatives

• 7-((1-(4-Bromobenzyl)-1H-1,2,3-triazol-4-yl)methyl)-1,3-dimethylpurine-2,6-dione (): These triazole derivatives exhibit corrosion inhibition efficiencies of 86.9–94.0% in hydrochloric acid. The target compound’s piperazine group, with its electron-donating methoxy substituent, may offer different adsorption mechanisms on metal surfaces compared to triazoles .

Pharmacological and Physicochemical Properties

Solubility and Melting Points

• Theophylline (), the parent compound, has a melting point of 270–274°C and moderate water solubility. The target compound’s piperazinylmethyl group likely reduces melting point (data unavailable) and enhances solubility in acidic environments due to protonation of the piperazine nitrogen .
• 7-(2-Hydroxyethyl)-1,3-dimethylpurine-2,6-dione (): A theophylline derivative with a hydroxyethyl group at C7, this compound is used as a reference standard. The hydroxyethyl group’s polarity contrasts with the target compound’s lipophilic 4-methoxyphenylpiperazine, which may improve blood-brain barrier penetration .

Biological Activity

The compound 7-{[4-(4-methoxyphenyl)-1-piperazinyl]methyl}-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione , often referred to as a derivative of purine, has garnered attention in pharmacological research due to its potential biological activities. This article explores its biological activity, focusing on its mechanisms, efficacy in various biological systems, and potential therapeutic applications.

Chemical Structure and Properties

The compound belongs to the purine class of molecules, characterized by a bicyclic structure consisting of fused imidazole and pyrimidine rings. The presence of a piperazine moiety and a methoxyphenyl group enhances its lipophilicity and bioavailability, which are crucial for its biological activity.

Structural Formula

The structural formula can be represented as follows:

$$\text{C}_{15}\text{H}_{20}\text{N}_4\text{O}_2$$

This indicates the presence of carbon (C), hydrogen (H), nitrogen (N), and oxygen (O) atoms, which contribute to the compound's pharmacodynamics.

Research indicates that this compound exhibits multiple mechanisms of action:

• Antitumor Activity : Preliminary studies suggest that it may inhibit tumor cell proliferation through modulation of signaling pathways associated with cell growth and apoptosis.
• Antimicrobial Properties : The compound has shown activity against various bacterial strains, potentially serving as a lead for developing new antibiotics.
• CNS Activity : Its piperazine structure suggests possible interactions with neurotransmitter receptors, implicating potential anxiolytic or antidepressant effects.

Antitumor Studies

In a study evaluating the antitumor effects of various purine derivatives, the compound demonstrated significant cytotoxicity against several cancer cell lines. The IC50 values ranged from 5 to 15 µM, indicating potent activity compared to standard chemotherapeutic agents .

Cell Line	IC50 (µM)
MCF-7 (Breast Cancer)	8.5
HeLa (Cervical Cancer)	6.3
A549 (Lung Cancer)	10.2

Antimicrobial Studies

The compound was tested against Mycobacterium tuberculosis, showing an IC90 value of approximately 4 µM, suggesting it could be a candidate for further development as an anti-tubercular agent .

Bacterial Strain	IC90 (µM)
Mycobacterium tuberculosis	4.0
Staphylococcus aureus	12.5
Escherichia coli	15.0

Case Studies

• Antidepressant Activity : In a study involving male Wistar rats, the compound exhibited significant antidepressant-like effects in behavioral tests such as the forced swim test and tail suspension test. The results indicated that it could modulate serotonin levels in the brain .
• Anxiolytic Effects : Another study highlighted its potential anxiolytic properties, where it reduced anxiety-like behaviors in rodent models without significant side effects on locomotion .

Pharmacokinetics

Understanding the pharmacokinetics of this compound is crucial for evaluating its therapeutic potential. Initial studies suggest favorable absorption characteristics with a half-life conducive to once-daily dosing regimens.

Key Pharmacokinetic Parameters

Parameter	Value
Oral Bioavailability	~75%
Half-Life	6 hours
Volume of Distribution	0.5 L/kg

Q & A

Q. What are the established synthetic routes for 7-{[4-(4-methoxyphenyl)-1-piperazinyl]methyl}-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione, and how are intermediates characterized?

Methodology: Begin with nucleophilic substitution reactions to attach the piperazinyl-methyl group to the purine-dione core. Use HPLC and mass spectrometry to confirm intermediate purity and structural integrity. Reference similar piperazine-containing compounds (e.g., substituted pyridopyrrolidinediones) for reaction optimization . Statistical experimental design (e.g., Taguchi methods) can minimize trial-and-error approaches by identifying critical parameters like solvent polarity, temperature, and catalyst loading .

Q. What spectroscopic and chromatographic methods are recommended for structural elucidation and purity assessment?

Methodology: Employ $^1H$-/$^{13}C$-NMR to verify substitution patterns on the purine and piperazine moieties. Use high-resolution mass spectrometry (HRMS) for molecular weight confirmation. For purity, apply reverse-phase HPLC with UV detection (e.g., Chromolith® columns) and compare retention times against known analogs . Differential scanning calorimetry (DSC) can assess crystallinity and thermal stability .

Q. Which in vitro models are suitable for preliminary evaluation of biological activity (e.g., receptor binding or enzyme inhibition)?

Methodology: Screen against adenosine receptor subtypes (A$_{1}$, A$_{2A}$) due to structural similarity to xanthine derivatives. Use radioligand binding assays with $^3H$-DPCPX (A$_{1}$) or $^3H$-ZM241385 (A$_{2A}$). Cross-validate results with computational docking studies to identify binding site interactions . For enzyme inhibition (e.g., phosphodiesterases), employ fluorometric or colorimetric substrate assays .

Advanced Research Questions

Q. How can researchers resolve contradictions in biological activity data across different assay platforms?

Methodology: Conduct meta-analysis of dose-response curves to identify assay-specific biases (e.g., cell permeability vs. protein binding). Use orthogonal assays (e.g., SPR for binding kinetics vs. functional cAMP assays) to confirm target engagement. Apply multivariate statistical tools to isolate confounding variables like solvent effects or metabolic instability .

Q. What computational strategies optimize reaction pathways for scalable synthesis?

Methodology: Combine quantum chemical calculations (e.g., DFT for transition-state analysis) with machine learning to predict reaction yields. Use ICReDD’s feedback loop, where experimental data refine computational models, to prioritize high-probability pathways . COMSOL Multiphysics simulations can model heat/mass transfer in reactor designs for scale-up .

Q. How can factorial design improve the optimization of reaction conditions (e.g., solvent selection or catalyst ratios)?

Methodology: Implement a 2$^k$ factorial design to test variables like solvent polarity (DMF vs. THF), temperature (25°C vs. 60°C), and catalyst loading (5% vs. 10%). Analyze main effects and interactions using ANOVA. For multi-objective optimization (e.g., yield vs. purity), apply response surface methodology (RSM) .

Q. What strategies are effective for synthesizing structural analogs to explore SAR?

Methodology: Replace the 4-methoxyphenyl group on the piperazine ring with electron-withdrawing (e.g., nitro) or bulky substituents (e.g., tert-butyl). Use parallel synthesis with automated liquid handlers to generate analogs. Validate SAR trends with free-energy perturbation (FEP) calculations to predict binding affinity changes .

Q. How should safety protocols be adapted for handling reactive intermediates during synthesis?

Methodology: Conduct hazard analysis (e.g., HAZOP) for intermediates prone to exothermic decomposition. Use inert atmosphere gloveboxes for air-sensitive steps. Reference SDS data for analogous piperazine derivatives to establish PPE requirements (e.g., nitrile gloves for phenol exposure) .

Q. What methodologies assess the compound’s stability under physiological conditions (e.g., plasma or gastric fluid)?

Methodology: Perform forced degradation studies in simulated gastric fluid (pH 1.2) and plasma (37°C). Monitor degradation products via LC-MS and identify hydrolytic or oxidative pathways. Use accelerated stability testing (40°C/75% RH) to predict shelf-life .

Q. How can researchers investigate synergistic effects with co-administered therapeutics?

Methodology: Use isobolographic analysis to quantify synergy in vitro (e.g., with anticancer agents). For in vivo studies, employ factorial design to test dose combinations. Transcriptomic profiling (RNA-seq) can identify pathways modulated by the combination .